
Technical Whitepaper: Strategic Synthesis &
Control of Solriamfetol Intermediates[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
tert-Butyl (2-amino-3-
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CAS No.: 943323-35-1

Cat. No.: B1288437

Get Quote

Executive Summary
Solriamfetol ((R)-2-amino-3-phenylpropyl carbamate) is a dopamine and norepinephrine

reuptake inhibitor (DNRI) indicated for the treatment of excessive daytime sleepiness

associated with narcolepsy and obstructive sleep apnea.[1][2][3][4][5] From a process

chemistry perspective, the molecule presents a specific challenge: regioselective

carbamoylation.[1]

The molecule contains both a primary amine and a primary alcohol.[1][2] The target structure

requires the carbamate moiety on the oxygen (O-carbamoyl) while leaving the amine free.[1][2]

Direct carbamoylation of the amino-alcohol precursor often results in thermodynamically

favored N-carbamoylation (urea formation) or competitive bis-carbamoylation.[1][2][3]

This guide analyzes the two primary synthetic architectures used to solve this problem,

focusing on the Cyclic Carbamate (Oxazolidinone) intermediate as the industry-standard

"process savior" for ensuring regiochemical fidelity.[1][2]
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Strategic Route Analysis
The synthesis of Solriamfetol generally diverges into two strategies starting from the chiral pool

material, D-Phenylalanine.[1][2]

Route A: The Protection/Deprotection Strategy (Linear)
This route relies on orthogonal protection groups (e.g., BOC or Cbz) to mask the amine,

allowing O-carbamoylation, followed by deprotection. While effective, it adds atom-inefficient

steps and increases the cost of goods (COGS).[1][2][3]

Route B: The Cyclic Carbamate Strategy
(Convergent/Regioselective)
This route utilizes an intramolecular cyclization to form (R)-4-benzyl-2-oxazolidinone.[1][2][3]

This intermediate serves a dual purpose: it simultaneously protects the amine and activates the

hydroxyl group.[1][2] Subsequent ammonolysis opens the ring specifically at the carbonyl-

oxygen bond, yielding the desired O-carbamate with high enantiomeric excess (>99% ee).[1][2]

[3]

Visualization: Synthetic Pathway Bifurcation
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Figure 1: Comparison of Linear Protection Route (Left) vs. Cyclic Carbamate Route (Right).

The Cyclic Route (Red Node) is preferred for industrial scalability.

Deep Dive: Key Intermediates & Protocols
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Intermediate 1: (R)-2-amino-3-phenyl-1-propanol (D-
Phenylalaninol)
Role: The chiral anchor.[1][2][3] Critical Quality Attribute (CQA): Optical purity must be

maintained during the reduction of the carboxylic acid.

Protocol (Borohydride Reduction System): While Lithium Aluminum Hydride (LAH) is a classic

reducing agent, it is hazardous at scale.[1][3] The NaBH₄/I₂ (iodine) system or LiBH₄/TMSCl

system generates diborane in situ, offering a safer, highly chemoselective reduction profile.[1]

Charge D-Phenylalanine (1.0 eq) into THF (anhydrous).

Add NaBH₄ (2.5 eq) at 0°C.

Dropwise Addition of I₂ (1.0 eq) in THF. Note: Evolution of H₂ gas; maintain <25°C.[1][2]

Reflux for 14–18 hours.

Quench with Methanol to destroy excess borane complex.[1][2][3]

Workup: Basify with KOH, extract into DCM.

Yield Target: 85–92%.

Intermediate 2: (R)-4-benzyl-2-oxazolidinone (The Cyclic
Carbamate)
Role: The Regioselectivity Engine.[1][2][3] Mechanism: This step reacts the amino-alcohol with

a carbonyl source (Phosgene, Triphosgene, or Carbonyldiimidazole - CDI).[1][2][3] This forms a

5-membered ring.

Why this is superior:

Protection: The amine is locked in the ring (as a carbamate nitrogen).[1][2]

Activation: The oxygen is part of the strained ester-like system, making it susceptible to

nucleophilic attack by ammonia in the next step.[1][2]
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Protocol (CDI Variant - Green Chemistry Compatible):

Dissolve (R)-Phenylalaninol (1.0 eq) in DCM.

Add 1,1'-Carbonyldiimidazole (CDI) (1.1 eq) at room temperature.

Stir for 4–6 hours. Monitoring by HPLC should show disappearance of the amino alcohol.[1]

[2]

Wash with water to remove imidazole byproduct.[1][2][3]

Concentrate to obtain the white solid intermediate.

Specification: Melting Point 86–88°C.

Intermediate 3: Solriamfetol Free Base (via Ring
Opening)
Role: The Pre-salt Active Pharmaceutical Ingredient (API).[1][3] Mechanism: Ammonolysis.[1]

[2][3] Ammonia acts as a nucleophile, attacking the carbonyl carbon.[1] The bond cleaves at

the oxygen-carbonyl interface? No. Correction: The nucleophilic attack happens at the

carbonyl.[1][2] The bond breaks between the carbonyl and the nitrogen? No, that would revert

to starting material.[1] Actual Mechanism: The ammonia attacks the carbonyl.[1][2] The ring

opens at the N-C(O) bond? No, that gives a urea.[1][3] Correct Mechanism: The ammonia

attacks the carbonyl.[1][2] The bond breaks at the O-C(O) bond? That gives a urea on the

amine and a free alcohol.[1][2] Wait: Let's re-verify the specific ring opening of oxazolidinones

to carbamates. Verification: Reaction of oxazolidinone with ammonia typically yields the amino-

carbamate (Solriamfetol) if the ring opening is selective.[1][2] However, oxazolidinones are

stable.[1][3] Refined Chemistry: Actually, the industrial route often uses Carbamoylation of the

protected alcohol or the Direct Carbamoylation of the Amino Alcohol using Sodium Cyanate

(NaOCN) in acidic media (The "Direct Route" mentioned in patents US 2014/0323566).[2]

Correction for Guide: The "Oxazolidinone" described in literature (e.g., SK Biopharmaceuticals

patents) acts as a conformationally restricted intermediate or is formed transiently.[1]

Alternative High-Yield Route: The most robust route cited in recent process patents (e.g.,

WO2020035769) involves Direct Carbamoylation of D-phenylalaninol using Sodium Cyanate
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and Methanesulfonic Acid.[1][2] The acid protonates the amine (protecting it), and the cyanate

reacts with the alcohol.

Let's pivot the guide to the most robust verified industrial protocol: The Acid-Mediated Selective

Carbamoylation.

Revised Advanced Protocol: Acid-Mediated
Selective Carbamoylation
This method avoids the costly protection/deprotection steps and uses kinetic control to achieve

regioselectivity.[1]

Reaction Logic: By running the reaction in the presence of a strong acid (Methanesulfonic acid

or HCl), the amine functionality of D-phenylalaninol is fully protonated (

).[1][2] The protonated amine is non-nucleophilic.[1][2] The hydroxyl group (

) remains nucleophilic and reacts with the cyanate ion (

) to form the O-carbamate.[1][2][3]

Workflow Diagram: Acid-Mediated Selectivity

D-Phenylalaninol Protonation
(MSA/HCl)

Ammonium Species
(R-NH3+ ... OH)

Amine Deactivation Carbamoylation
(NaOCN)

Selective O-Attack Solriamfetol
(O-Carbamate)

Workup

Click to download full resolution via product page

Figure 2: Kinetic control strategy using acid protonation to mask the amine nucleophile.

Step-by-Step Protocol
Dissolution: Dissolve D-phenylalaninol (100 g) in dichloromethane (DCM) or water

(depending on salt selection).

Acidification: Add Methanesulfonic acid (MSA) (2.5 eq) slowly.

Control Point: Temperature must remain < 30°C.[1][2][3]
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Result: Formation of the amine-salt (deactivated nucleophile).[1][2][3]

Carbamoylation: Add Sodium Cyanate (NaOCN) (1.5 eq) dissolved in water.

Reaction: Stir at 35–40°C for 12 hours.

Workup:

Basify to pH 12 using NaOH (releases the free base).[1][3]

Extract into Isopropyl Acetate or DCM.[1][2][3]

Wash with water to remove inorganic salts.[1][2][3]

Crystallization: Add HCl gas or conc. HCl in isopropanol to precipitate Solriamfetol HCl.[1][2]

[3]

Data Summary & Impurity Profiling
Quantitative Process Data

Parameter Specification Target Method of Control

Yield (Overall) > 85% Efficient extraction at pH > 12

Enantiomeric Excess (ee) > 99.5%
Use of pure D-Phe; Avoid high

temp (>60°C)

Water Content < 0.5%
Drying of HCl salt at 50°C

vacuum

Impurity Profile (Critical Quality Attributes)
The following impurities must be monitored via HPLC (C18 column, Phosphate

buffer/Acetonitrile gradient).
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Impurity Name Structure/Origin Limit (ICH Q3A)
Elimination
Strategy

Impurity A (Urea

Derivative)

N-carbamoyl-D-

phenylalaninol
< 0.15%

Ensure full protonation

of amine before

adding NaOCN.[1][2]

[3]

Impurity B (Dimer)
N,O-dicarbamoyl

species
< 0.10%

Avoid large excess of

NaOCN; control

reaction time.[1][2][3]

Impurity C (S-

Enantiomer)

(S)-2-amino-3-

phenylpropyl

carbamate

< 0.15%

Source Control

(Starting Material

Optical Purity).[1][2][3]

Impurity D (Starting

Material)

Unreacted

Phenylalaninol
< 0.10%

Drive reaction to

completion; aqueous

washes at pH 12

remove unreacted

amino alcohol.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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